Cas no 2679823-97-1 (tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679823-97-1
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 5619973
• PubChem ID: 165931055
• Update Time: 2025-06-24

tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308792
• 2679823-97-1
• tert-butyl (2R,4S)-2-({[(benzyloxy)carbonyl]amino}methyl)-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-17(23)20-11-15(21)9-14(20)10-19-16(22)24-12-13-7-5-4-6-8-13/h4-8,14-15,21H,9-12H2,1-3H3,(H,19,22)/t14-,15+/m1/s1
• InChI Key： UIHQJRDVEOPFLK-CABCVRRESA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 350.18417193g/mol
• Monoisotopic Mass: 350.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679823-97-1): A Comprehensive Overview

tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679823-97-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Boc-(Pro^R-NH-Bn), is a chiral derivative of pyrrolidine, characterized by its unique structural features and potential applications in drug development.

The tert-butyl group in the compound serves as a protecting group for the carboxylic acid functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthetic processes. The (2R,4S) stereochemistry of the pyrrolidine ring is essential for its biological activity and selectivity, making it a valuable intermediate in the synthesis of bioactive compounds.

The presence of the (benzyloxy)carbonylamino moiety introduces additional complexity to the molecule. This group not only enhances the solubility and stability of the compound but also plays a critical role in modulating its interactions with biological targets. The hydroxy group at the C-4 position further contributes to the compound's versatility, allowing for various functional modifications that can be tailored to specific therapeutic needs.

Recent studies have highlighted the potential of tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate in the development of novel drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative disorders. The chiral nature of the molecule allows for selective binding to target proteins, thereby reducing off-target effects and improving therapeutic efficacy.

In addition to its potential as an enzyme inhibitor, tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate has been explored for its use in peptide synthesis. The protected amino acid structure makes it an ideal building block for constructing complex peptides with high purity and yield. This application is particularly relevant in the development of peptide-based therapeutics, where precise control over peptide sequence and conformation is essential.

The synthesis of tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate involves several steps, including chiral resolution, protection group manipulation, and functional group transformations. Advanced synthetic techniques such as asymmetric catalysis and chemoenzymatic methods have been employed to achieve high enantiomeric purity and yield. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

The physical properties of tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate are well-documented. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of safety and handling, tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate are promising. Ongoing research aims to further explore its biological activities and optimize its properties for therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of new drugs that can address unmet medical needs.

In conclusion, tert-butyl (2R,4S)-2-({(benzyloxy)carbonylamino}methyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2679823-97-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important intermediate in drug development processes. As research continues to advance, this compound is likely to play a crucial role in the discovery and synthesis of novel therapeutics.